Cas no 452967-47-4 (6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine)

• Product Name: 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
• CAS No: 452967-47-4
• MF: C₁₃H₈BrClN₂
• MW: 307.573020935059
• MDL: MFCD00444891
• CID: 2115280
• PubChem ID: 828291
• Update Time: 2025-11-02

6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(4-chlorophenyl)-Imidazo[1,2-a]pyridine
• 6-bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
• Oprea1_774010
• QPOUCVLXACDKEZ-UHFFFAOYSA-N
• ST50994767
• Z55862696
• 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-alpha]pyridine
• 6-bromo-2-(4-chlorophenyl)-4-hydroimidazo[1,2-a]pyridine
• DA-36510
• AKOS001039457
• AE-848/36049021
• AB01300120-01
• W13118
• A1-10262
• NCGC00301944-01
• SY126145
• F1967-5999
• SCHEMBL1472541
• 452967-47-4
• MFCD00444891
• 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine

• MDL： MFCD00444891
• Inchi： 1S/C13H8BrClN2/c14-10-3-6-13-16-12(8-17(13)7-10)9-1-4-11(15)5-2-9/h1-8H
• InChI Key： QPOUCVLXACDKEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C3C=CC(=CC=3)Cl)=CN2C=1

Computed Properties

• Exact Mass: 305.95594g/mol
• Monoisotopic Mass: 305.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 4.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine

Recent Advances in the Study of 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine (CAS: 452967-47-4)

6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine (CAS: 452967-47-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the imidazo[1,2-a]pyridine class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of bromo and chloro substituents in its structure enhances its reactivity and makes it a valuable intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that significantly reduces reaction time and increases yield compared to traditional multi-step procedures. This advancement is particularly important for scaling up production for preclinical and clinical studies.

In terms of biological activity, research has demonstrated that 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine exhibits promising inhibitory effects against several kinase targets implicated in cancer progression. Specifically, a study published in Bioorganic & Medicinal Chemistry Letters (2024) identified this compound as a potent inhibitor of cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing new anticancer therapies.

Further investigations into the structure-activity relationship (SAR) of 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine derivatives have revealed that modifications at the 6-position (bromo substitution) and the 2-position (chlorophenyl group) significantly influence their binding affinity to target proteins. Computational docking studies have provided insights into the molecular interactions between this compound and its biological targets, facilitating the design of more potent analogs.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine, such as its solubility and metabolic stability. Current research efforts are directed toward developing prodrug strategies and formulation technologies to address these limitations. Additionally, toxicological studies are underway to evaluate the safety profile of this compound in animal models.

In conclusion, 6-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyridine (CAS: 452967-47-4) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to explore its therapeutic applications and optimize its chemical properties for clinical development. The compound's unique structural features and biological activities make it a valuable subject of study in the field of chemical biology and medicinal chemistry.